Cas no 71310-21-9 (11-Mercaptoundecanoic acid)

11-Mercaptoundecanoic acid (MUA) is a thiol-terminated fatty acid with the molecular formula C₁₁H₂₂O₂S. Its structure features a terminal carboxyl group and a sulfhydryl (-SH) group, enabling versatile applications in surface modification, self-assembled monolayers (SAMs), and biomolecular conjugation. The 11-carbon alkyl chain provides stability and ordered packing on gold, silver, and other metal surfaces, making it valuable for biosensor fabrication and nanotechnology. The carboxylic acid moiety allows further functionalization via esterification or amidation. MUA is particularly useful in creating hydrophilic, biocompatible interfaces for protein immobilization or nanoparticle stabilization. Its purity and consistent chain length ensure reproducible results in research and industrial applications.

11-Mercaptoundecanoic acid structure

Product Name:11-Mercaptoundecanoic acid

CAS No:71310-21-9

MF:C₁₁H₂₂O₂S

MW:218.356182575226

MDL:MFCD00022096

CID:562803

PubChem ID:329760593

Update Time:2025-05-23

11-Mercaptoundecanoic acid Chemical and Physical Properties

Names and Identifiers

- Undecanoic acid,11-mercapto-
- 11-MERCAPTOUNDECANOIC ACID
- 11-sulfanylundecanoic acid
- NanoThinks(TM) ACID11
- Undecanoic acid,11-mercapto
- MUA
- MUDA
- Undecanoic acid, 11-mercapto-
- GWOLZNVIRIHJHB-UHFFFAOYSA-N
- 11-mercaptoundecanoicacid
- 11-Sulfanylundecanoic acid #
- STL323763
- TRA0081043
- DB08171
- MFCD00022096
- 11-Mercaptoundecanoic acid, 98%
- GS-6888
- 10-Caroboxy-1-decanethiol
- SCHEMBL111144
- A866466
- 71310-21-9
- Q27097399
- DTXSID00337585
- CS-W014785
- F11363
- FT-0698883
- 11-Mercaptoundecanoic acid, 95%
- NS00068991
- AKOS015893928
- DTXCID90288673
- HY-W014069
- DB-008035
- 11-Mercaptoundecanoic acid
- MDL： MFCD00022096
- Inchi： 1S/C11H22O2S/c12-11(13)9-7-5-3-1-2-4-6-8-10-14/h14H,1-10H2,(H,12,13)
- InChI Key： GWOLZNVIRIHJHB-UHFFFAOYSA-N
- SMILES： SCCCCCCCCCCC(=O)O

Computed Properties

Exact Mass: 218.13400
Monoisotopic Mass: 218.13405111g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 10
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 38.3

Experimental Properties

Melting Point: 46-50 °C (lit.)
Boiling Point: 352.209℃/760mmHg
Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C
PSA: 76.10000
LogP: 3.51170

11-Mercaptoundecanoic acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305 + P351 + P338
Hazardous Material transportation number：UN 3335
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：2-8°C

11-Mercaptoundecanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	W137684-5g	11-Mercaptoundecanoic acid	71310-21-9	≥95%	5g	¥468.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	W137684-1g	11-Mercaptoundecanoic acid	71310-21-9	≥95%	1g	¥122.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	W137684-25g	11-Mercaptoundecanoic acid	71310-21-9	≥95%	25g	¥1873.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	W137344-500mg	11-Mercaptoundecanoic acid	71310-21-9	98%	500mg	¥123.90	2023-08-31
TRC	M220485-500mg	11-Mercaptoundecanoic Acid	71310-21-9		500mg	$ 63.00	2023-09-07
TRC	M220485-1g	11-Mercaptoundecanoic Acid	71310-21-9		1g	$ 88.00	2023-09-07
TRC	M220485-5g	11-Mercaptoundecanoic Acid	71310-21-9		5g	$ 155.00	2023-09-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	674427-500MG	11-Mercaptoundecanoic acid	71310-21-9		500mg	¥4973.72	2023-11-30
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M828450-1g	11-MERCAPTOUNDECANOIC ACID	71310-21-9	95%	1g	￥126.00	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M828450-5g	11-MERCAPTOUNDECANOIC ACID	71310-21-9	95%	5g	￥478.00	2022-09-01